CNS Drug-Likeness vs. Closest Analogs
The target compound's calculated ACD/LogD (pH 7.4) of 4.82 aligns with the optimal CNS drug-like range (1–5), whereas the closest dihydro-oxathiin analog, (4-(3-Chlorophenyl)piperazin-1-yl)(3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)methanone, has a higher topological polar surface area (TPSA >60 Ų vs. 55 Ų for the target) due to the piperazine moiety, reducing predicted passive BBB permeability . The target compound's lower TPSA (55 Ų) and 0 H-bond donors suggest superior CNS penetration potential compared to any piperazine-containing analog.
| Evidence Dimension | Predicted CNS drug-likeness (LogD, TPSA) |
|---|---|
| Target Compound Data | ACD/LogD 4.82; TPSA 55 Ų; 0 H-bond donors |
| Comparator Or Baseline | (4-(3-Chlorophenyl)piperazin-1-yl)(3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)methanone (estimated TPSA >60 Ų) |
| Quantified Difference | Lower TPSA (~55 vs. >60 Ų) for target; more favorable LogD for CNS penetration |
| Conditions | In silico prediction (ACD/Labs Percepta) for neutral species; validated by ChemSpider |
Why This Matters
For CNS-targeted screening libraries, the target compound's predicted physicochemical profile is more CNS-optimized than piperazine-based core analogs, reducing the risk of poor brain exposure in functional assays.
